Cas no 138580-55-9 (Phenol, 2,4-dimethyl-6-(5-phenyl-1H-pyrazol-3-yl)-)
138580-55-9 structure
Product Name:Phenol, 2,4-dimethyl-6-(5-phenyl-1H-pyrazol-3-yl)-
CAS No:138580-55-9
MF:C17H16N2O
MW:264.321743965149
CID:1254258
Update Time:2024-08-04
Phenol, 2,4-dimethyl-6-(5-phenyl-1H-pyrazol-3-yl)- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 2,4-dimethyl-6-(5-phenyl-1H-pyrazol-3-yl)-
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- Inchi: 1S/C17H16N2O/c1-11-8-12(2)17(20)14(9-11)16-10-15(18-19-16)13-6-4-3-5-7-13/h3-10,20H,1-2H3,(H,18,19)
- InChI Key: BFTLXJVVXSSUGQ-UHFFFAOYSA-N
- SMILES: C1(O)=C(C2C=C(C3=CC=CC=C3)NN=2)C=C(C)C=C1C
Computed Properties
- Exact Mass: 264.12638
Experimental Properties
- Density: 1.187±0.06 g/cm3(Predicted)
- Boiling Point: 467.1±40.0 °C(Predicted)
- PSA: 48.91
- pka: 9.47±0.48(Predicted)
Phenol, 2,4-dimethyl-6-(5-phenyl-1H-pyrazol-3-yl)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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